N'-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide

• Molecular Formula: C21H20F3N5OS
• Molecular Weight: 447.5 g/mol
• IUPAC Name: N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C21H20F3N5OS/c1-29(2)18-8-6-14(7-9-18)12-25-28-19(30)11-17-13-31-20(27-17)26-16-5-3-4-15(10-16)21(22,23)24/h3-10,12-13H,11H2,1-2H3,(H,26,27)(H,28,30)/b25-12+
• InChI Key: REXNHMYDDYSSLJ-BRJLIKDPSA-N
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=N/NC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F
• SMILES: CN(C)C1=CC=C(C=C1)C=NNC(=O)CC2=CSC(=N2)NC3=CC=CC(=C3)C(F)(F)F

Description

N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation, tumor growth, and microbial infections.
Biochemical and Physiological Effects
N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been shown to have various biochemical and physiological effects. It has been reported to decrease the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in vitro and in vivo. It also inhibits the proliferation of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it exhibits antimicrobial activity against various pathogens, including bacteria and fungi.

Advantages and Limitations for Lab Experiments

N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of stability. However, it has some limitations, such as low solubility in water and some organic solvents, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research of N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide. One possible direction is to investigate its potential as a therapeutic agent for various inflammatory and infectious diseases. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more potent and selective analogs. Additionally, further studies are needed to evaluate its safety and toxicity profiles in vivo.

Synthesis Methods

The synthesis of N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide involves the condensation reaction between 4-dimethylaminobenzaldehyde and 2-amino-3-(trifluoromethyl)thiazole-4-carboxylic acid hydrazide in the presence of acetic acid. The resulting product is a yellow crystalline solid with a molecular weight of 425.39 g/mol.

Scientific Research Applications

N-[4-(dimethylamino)benzylidene]-2-{2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl}acetohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial activities.